Cas no 61682-69-7 (sulfanediyldiethane-2,1-diyl didocosanoate)

61682-69-7 structure
Product name:sulfanediyldiethane-2,1-diyl didocosanoate
sulfanediyldiethane-2,1-diyl didocosanoate Chemical and Physical Properties
Names and Identifiers
-
- sulfanediyldiethane-2,1-diyl didocosanoate
- 2-(2-docosanoyloxyethylsulfanyl)ethyl docosanoate
- Thiodiglycol dibehenate
- Thiodiethylene docosanoate
- 61682-69-7
- Docosanoic acid, thiodi-2,1-ethanediyl ester
- DTXSID10210678
-
- Inchi: InChI=1S/C48H94O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-47(49)51-43-45-53-46-44-52-48(50)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-46H2,1-2H3
- InChI Key: GEJMEOXXJMTKCM-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)OCCSCCOC(=O)CCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 766.68772
- Monoisotopic Mass: 766.687
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 53
- Rotatable Bond Count: 48
- Complexity: 656
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.9Ų
- XLogP3: 21.8
Experimental Properties
- Density: 0.911
- Boiling Point: 761°C at 760 mmHg
- Flash Point: 350.4°C
- Refractive Index: 1.472
- PSA: 52.6
sulfanediyldiethane-2,1-diyl didocosanoate Related Literature
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Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
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3. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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Hannah F. Gaiser,Ana Kuzmanoski,Claus Feldmann RSC Adv., 2019,9, 10195-10200
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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